Cas no 194469-74-4 (2H-1,2,3-triazol-4-amine hydrochloride)

• Product name: 2H-1,2,3-triazol-4-amine hydrochloride
• CAS No: 194469-74-4
• MF: C₂H₅ClN₄
• MW: 120.540898084641
• CID: 2846834
• PubChem ID: 53255492

2H-1,2,3-triazol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-triazol-4-amine hydrochloride
• DTXSID50693163
• 194469-74-4
• AT26923
• 2H-1,2,3-Triazol-4-amine--hydrogen chloride (1/1)
• AKOS016025449
• AKOS038554145
• SCHEMBL2833399
• BS-39405
• SY147918
• AKOS026745284
• 1H-1,2,3-TRIAZOL-4-AMINE HCL
• MFCD19686153
• INEGPYFBNFXZEK-UHFFFAOYSA-N
• 2H-triazol-4-amine;hydrochloride
• EN300-131132
• aminotriazole hydrochloride
• 1H-1,2,3-triazol-4-amine hydrochloride
• Z1964347651
• 2H-1,2,3-Triazol-4-aminehydrochloride
• 818-796-0

• MDL： MFCD19686153
• Inchi： InChI=1S/C2H4N4.ClH/c3-2-1-4-6-5-2;/h1H,(H3,3,4,5,6);1H
• InChI Key： INEGPYFBNFXZEK-UHFFFAOYSA-N
• SMILES： C1=C(N)NN=N1.Cl

Computed Properties

• Exact Mass: 120.0202739g/mol
• Monoisotopic Mass: 120.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 44.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6Ų

Additional information on 2H-1,2,3-triazol-4-amine hydrochloride

Comprehensive Overview of 2H-1,2,3-Triazol-4-amine Hydrochloride (CAS No. 194469-74-4)

2H-1,2,3-Triazol-4-amine Hydrochloride (CAS No. 194469-74-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its triazole ring and amine hydrochloride functional group, serves as a versatile intermediate in organic synthesis. Researchers and industry professionals frequently search for "2H-1,2,3-Triazol-4-amine HCl applications" or "CAS 194469-74-4 synthesis methods," reflecting its growing relevance in drug discovery and material science.

The triazole core of this compound is particularly noteworthy, as it is a common motif in bioactive molecules. Recent studies highlight its potential in developing antimicrobial agents and kinase inhibitors, aligning with the rising demand for novel therapeutics. Searches like "triazole derivatives in medicine" or "194469-74-4 solubility data" underscore its practical importance. Additionally, the hydrochloride salt form enhances its stability, making it suitable for formulation studies.

From a synthetic chemistry perspective, 2H-1,2,3-Triazol-4-amine Hydrochloride is often utilized in click chemistry reactions, a topic trending in academic forums. Queries such as "click chemistry with triazole amines" or "CAS 194469-74-4 reactivity" indicate its role in modular synthesis. Its compatibility with Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) further expands its utility in bioconjugation and polymer chemistry.

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Analytical characterization of this compound involves techniques like NMR, HPLC, and mass spectrometry. Researchers frequently seek "194469-74-4 spectroscopic data" or "triazolamine HCl purity analysis" to validate its quality. The compound’s melting point and solubility profile are also critical for industrial scale-up.

In summary, 2H-1,2,3-Triazol-4-amine Hydrochloride (CAS No. 194469-74-4) is a multifaceted compound with broad applications. Its integration into drug development, material science, and agrochemical research ensures its continued relevance. As interest grows, so does the need for detailed technical resources addressing its synthesis, properties, and uses.